Cas no 2171677-91-9 (2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid)

• Product Name: 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid
• CAS No: 2171677-91-9
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 5961742
• PubChem ID: 165569215
• Update Time: 2025-11-01

2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid
• 2-{[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]oxy}acetic acid
• 2171677-91-9
• EN300-1523528

• Inchi： 1S/C22H22N2O6/c25-19(26)12-30-24-21(27)20(13-9-10-13)23-22(28)29-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18,20H,9-12H2,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： RZFREOWORMHQOK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NOCC(=O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid

2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid (CAS No. 2171677-91-9): A Comprehensive Overview

2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid, also known by its CAS number 2171677-91-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetamidooxy functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biomolecules.

The cyclopropyl group in this compound is a three-carbon cyclic structure that imparts unique chemical and physical properties. Cyclopropyl-containing compounds are known for their strain energy and reactivity, which can be harnessed to design molecules with specific biological activities. In the context of 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid, the cyclopropyl group may enhance the compound's lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used reagent in peptide synthesis and organic chemistry. It is particularly useful for protecting amino groups during multi-step synthetic processes. The Fmoc group can be readily removed under mild conditions, allowing for the selective deprotection of amino functionalities without affecting other sensitive groups in the molecule. In the structure of 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid, the Fmoc group serves to protect the amino functionality of the acetamidooxy moiety, ensuring that it remains intact during synthetic manipulations.

The acetamidooxy functional group is another key feature of this compound. Acetamidooxy groups are known for their ability to form stable complexes with metal ions, which can be exploited in various biological and chemical applications. In medicinal chemistry, acetamidooxy-containing compounds have been investigated for their potential as metal chelators, enzyme inhibitors, and prodrugs. The presence of this functional group in 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid suggests that it may have similar properties and could be explored for its biological activities.

Recent research has highlighted the potential of compounds with similar structural features to 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid. For instance, studies have shown that cyclopropyl-containing molecules can exhibit potent antiviral and anticancer activities. The cyclopropyl group's ability to modulate protein-protein interactions and enzyme activities makes it an attractive scaffold for drug design. Additionally, the Fmoc protecting group has been used extensively in the synthesis of peptides and peptidomimetics, which are important classes of therapeutic agents.

In the context of drug development, 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid could serve as a lead compound for further optimization. Its unique combination of structural elements provides a versatile platform for modifying its chemical properties and biological activities. For example, modifications to the cyclopropyl or acetamidooxy groups could enhance its pharmacokinetic properties or target selectivity.

Clinical trials involving compounds with similar structures have shown promising results in various therapeutic areas. For instance, some cyclopropyl-containing drugs have demonstrated efficacy in treating viral infections such as HIV and hepatitis C. Similarly, Fmoc-containing peptides have been used in cancer therapy due to their ability to inhibit specific protein interactions involved in tumor growth and metastasis.

The synthesis of 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of an appropriate amino acid derivative with a protected cyclopropyl carboxylic acid, followed by deprotection and further functionalization steps. Advances in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its use in preclinical studies and beyond.

In conclusion, 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid (CAS No. 2171677-91-9) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation and optimization as a therapeutic agent. Ongoing research efforts are likely to uncover new insights into its biological activities and potential uses in treating various diseases.